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Compound of Interest

Compound Name: 1-(6-Bromopyridin-3-yl)ethanol

Cat. No.: B190142

Essential Safety Protocols for 1-(6-
Bromopyridin-3-yl)ethanol

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of
1-(6-Bromopyridin-3-yl)ethanol. Given the absence of a specific Safety Data Sheet (SDS) for
this compound, the following guidance is synthesized from data on structurally related
molecules, including brominated organic compounds, pyridine derivatives, and ethanol.
Adherence to these protocols is essential for ensuring laboratory safety.

Personal Protective Equipment (PPE)

The appropriate selection and use of Personal Protective Equipment (PPE) are the first line of
defense against potential exposure. The chemical structure of 1-(6-Bromopyridin-3-
yl)ethanol, featuring a brominated pyridine ring and an ethanol substituent, necessitates a
comprehensive approach to personal protection.
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BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Specific
Recommendations

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile or Neoprene).

Avoid latex gloves.[1][2]

Provides a barrier against skin
contact and absorption.
Pyridine and its derivatives can

be harmful upon skin contact.

[11(31[4]

Eye and Face Protection

Chemical splash goggles.[1][5]
A face shield should be worn in
conjunction with goggles if
there is a significant risk of

splashing.[2]

Protects eyes from splashes
and vapors that can cause

serious irritation.[2][3]

Skin and Body Protection

A chemical-resistant and
flame-retardant lab coat is

recommended.[2]

Protects against accidental
skin contact with the chemical.
[2] The flammability of pyridine
and ethanol derivatives makes
flame-retardant properties a

crucial safety feature.[3][6]

Respiratory Protection

All handling should occur in a
certified chemical fume hood
or a well-ventilated area.[1][5]
If ventilation is inadequate, a
NIOSH-approved respirator is

necessary.

Pyridine derivatives can have
strong, unpleasant odors and
their fumes may cause
respiratory irritation,
headaches, and dizziness
upon inhalation.[1][2] Ethanol
vapors can also be harmful if
inhaled.[7]

Operational Plan: Safe Handling and Storage

Proper handling and storage procedures are critical to prevent accidents and maintain the

integrity of the compound.

Handling:
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» Ventilation: Always handle 1-(6-Bromopyridin-3-yl)ethanol in a well-ventilated area,
preferably within a certified chemical fume hood to minimize inhalation exposure.[1][5]

« Ignition Sources: Keep the compound away from open flames, hot surfaces, and other
potential sources of ignition.[3][6] Use non-sparking tools and ground all equipment to
prevent static discharge.[3][8]

o Personal Hygiene: Avoid eating, drinking, or smoking in the laboratory.[3] Wash hands
thoroughly after handling the compound.[9]

Storage:

o Container: Store in a tightly sealed, properly labeled, and chemically resistant container.[1]
[10]

e Location: Keep the container in a cool, dry, and well-ventilated area, away from direct
sunlight and heat sources.[1][10]

e Segregation: Store separately from incompatible materials such as strong oxidizing agents,
strong acids, alkalis, and reducing agents to prevent hazardous reactions.[10]

Disposal Plan: Waste Management

The disposal of 1-(6-Bromopyridin-3-yl)ethanol and any contaminated materials must be
managed as hazardous waste in accordance with local, state, and federal regulations.

Waste Categorization and Collection:

» Halogenated Organic Waste: All waste containing 1-(6-Bromopyridin-3-yl)ethanol,
including unused compound, solutions, and reaction byproducts, must be collected in a
designated container for halogenated organic waste.[10] Do not mix with non-halogenated
waste.[10]

» Contaminated Materials: Any materials that have come into contact with the compound, such
as gloves, pipette tips, and absorbent paper, should be disposed of as solid hazardous
waste.[10]

Spill Management:
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» Minor Spills: In the event of a small spill, alert personnel in the immediate vicinity. If the
substance is flammable, extinguish all nearby ignition sources.[10] Absorb the spill with an
inert, non-combustible material like vermiculite or sand.[5] The absorbed material should
then be collected into a labeled hazardous waste container.[10]

o Major Spills: For larger spills, evacuate the area and contact your institution's Environmental
Health and Safety (EHS) department immediately.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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